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Introduction
Finrozole is a nonsteroidal, competitive aromatase inhibitor that has been investigated for its

potential to control estrus in female canids.[1][2] By blocking the enzyme aromatase

(cytochrome P450, CYP19A1), Finrozole inhibits the conversion of androgens to estrogens,

the primary hormones responsible for the behavioral and physiological signs of estrus.[1][3]

This document provides a summary of the available data on Finrozole, its mechanism of

action, and detailed protocols for its application in a research setting for the purpose of estrus

control in veterinary medicine. Finrozole was authorized for veterinary use in the European

Union in April 2025 and is indicated to shorten the pro-estrus and oestrus period, reduce

clinical signs of heat, and reduce the risk of pregnancy.[4]

Mechanism of Action
Finrozole exerts its pharmacological effect by selectively inhibiting the aromatase enzyme.

Aromatase is a key enzyme in the steroidogenesis pathway, responsible for the final step in

estrogen biosynthesis. By blocking this enzyme, Finrozole leads to a temporary decrease in

circulating estrogen levels and a subsequent increase in androgen concentrations.[1] This

alteration in the androgen-to-estrogen ratio disrupts the normal progression of the estrous

cycle, preventing the signs of heat and ovulation.
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Figure 1: Mechanism of action of Finrozole.

Pharmacokinetics (Canine)
Limited pharmacokinetic data for Finrozole in dogs is available. The absolute bioavailability of

the film-coated tablets is 38%, and this is influenced by the intake of food. The primary route of

elimination is through metabolism, with the subsequent excretion of metabolites in the urine.[1]

Data Presentation
Table 1: Efficacy of Finrozole in Farmed Blue Fox Vixens
(as a model for the bitch)
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Treatment Group Dose (mg/kg)
Number of Vixens
(n)

Pregnancy Rate
(%)

A (Placebo) 0 19 89.5

B 0.5 16 81.3

C 3.5 18 55.6

D 24.5 17 52.9

Data from a study

where treatment was

initiated at least four

days before artificial

insemination.[5]

Table 2: Finrozole Dosage and Administration in Bitches
Parameter Recommendation

Dosage 5–10 mg/kg body weight

Administration Route Oral

Frequency Once daily

Duration 7 consecutive days

Timing Initiate at the onset of pro-estrus

Formulation Film-coated tablets (Do not crush or break)

Co-administration Administer with food

[1]

Table 3: Reported Side Effects of Finrozole in Healthy
Dogs
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Observation Dosage Duration

Enlarged ovaries with multi-

cystic appearance

Recommended dose and

higher
Not specified

Weight loss Prolonged treatment 14 to 42 days

Elevated gamma-glutamyl

transpeptidase (GGT)
Prolonged treatment 14 to 42 days

Hepatomegaly Prolonged treatment 14 to 42 days

[1]

Experimental Protocols
Protocol 1: Evaluation of Finrozole for Estrus
Suppression in Bitches
Objective: To evaluate the efficacy and safety of Finrozole for the suppression of estrus in

adult female dogs.

Experimental Workflow:
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Figure 2: Experimental workflow for estrus suppression.

Methodology:
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Animal Selection:

Select healthy, intact adult female dogs of similar age and breed.

Animals should have a history of regular estrous cycles.

Conduct a thorough physical examination, including a complete blood count and serum

chemistry panel, to ensure all subjects are in good health.

Baseline Data Collection (Pre-treatment):

Monitor all bitches daily for the onset of pro-estrus (vulvar swelling, serosanguineous

discharge).

Perform daily vaginal cytology to characterize the stage of the estrous cycle.

Collect blood samples every other day for baseline serum concentrations of estradiol and

progesterone.

Treatment Groups:

Randomly assign bitches to treatment groups (e.g., placebo control, low-dose Finrozole,

high-dose Finrozole).

The recommended therapeutic dose range is 5-10 mg/kg.[1]

Drug Administration:

Initiate treatment on the first day of pro-estrus, as confirmed by clinical signs and vaginal

cytology.

Administer Finrozole orally once daily for 7 consecutive days.

Administer the tablets with a small amount of food to ensure consumption and mimic

clinical recommendations.[1]

Monitoring During Treatment:
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Record daily observations of clinical signs of estrus (vulvar swelling, vaginal discharge,

acceptance of a male).

Continue daily vaginal cytology to monitor changes in epithelial cell populations.

Collect blood samples on days 1, 3, 5, and 7 of treatment for serum estradiol and

progesterone analysis.

Post-Treatment Monitoring:

Continue daily monitoring of clinical signs and vaginal cytology until the return to anestrus

is confirmed.

Collect blood samples twice weekly to monitor the return of hormone levels to baseline

and subsequent ovulation.

Record the time to cessation of estrous signs and the duration of the interestrous interval

following treatment.

Safety Assessment:

Monitor for any adverse effects throughout the study, including changes in appetite,

behavior, or gastrointestinal function.

Perform a complete blood count and serum chemistry panel at the end of the study to

assess any potential systemic effects.

Protocol 2: Hormonal Response to Finrozole
Administration in Anestrous Bitches
Objective: To characterize the acute hormonal changes following the administration of

Finrozole in anestrous bitches.

Logical Relationship of Hormonal Effects:
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Figure 3: Expected hormonal cascade following Finrozole.

Methodology:

Animal Selection:

Select healthy, adult, intact female dogs confirmed to be in anestrus via vaginal cytology

and serum progesterone levels (<1 ng/mL).

Experimental Design:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1672675?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Employ a crossover design with a sufficient washout period between treatments or use

parallel treatment groups (placebo vs. Finrozole).

Drug Administration:

Administer a single oral dose of Finrozole (e.g., 10 mg/kg) with food.

Blood Sampling:

Collect blood samples at baseline (0 hours) and at 2, 4, 8, 12, 24, 48, 72, and 96 hours

post-administration.

Hormone Analysis:

Analyze serum samples for concentrations of:

Estradiol

Testosterone

Androstenedione

Luteinizing Hormone (LH)

Follicle-Stimulating Hormone (FSH)

Progesterone

Data Analysis:

Plot the mean serum hormone concentrations over time for each treatment group.

Use appropriate statistical methods to compare hormone levels between the Finrozole
and placebo groups at each time point.

Safety and Tolerability
In healthy dogs, Finrozole has been associated with enlarged ovaries with a multi-cystic

appearance, even at the recommended dose.[1] Prolonged treatment (14 to 42 days) has been
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linked to weight loss, elevated GGT, and hepatomegaly.[1] The safety of Finrozole during

pregnancy and lactation has not been established.[1] While laboratory studies in rats indicated

foetotoxic and teratogenic effects, a study in bitches at three times the maximum

recommended dose for 14 days did not show evidence of teratogenic effects.[1] It is

contraindicated for use during pregnancy.[1]

Conclusion
Finrozole presents a novel, non-steroidal option for the control of estrus in bitches. Its

mechanism of action as an aromatase inhibitor is well-understood, and a therapeutic dosing

regimen has been established. The provided protocols offer a framework for further research

into the efficacy, safety, and hormonal effects of Finrozole in a controlled scientific setting.

Future studies should aim to generate more extensive clinical data in the target species to

further refine its application in veterinary medicine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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